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Compound of Interest

Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-tert-Butyl-
4,6-dimethylphenol (CAS No. 1879-09-0). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2-tert-Butyl-4,6-dimethylphenol is a phenolic compound commonly used as an antioxidant.[1]
Its physical and chemical properties are summarized in the table below.
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Property Value References

Colorless to yellow liquid or
Appearance _ _ [1][2](3]
low melting solid

Odor Phenolic [1]
Melting Point 22-23°C/71.6-73.4°F [3]
Boiling Point 249 °C [1]
Flash Point 111 -112°C [1][4]
Density 0.917 g/cm?3 [1]
Water Solubility Insoluble [1][5]
Vapor Pressure 0.04 mmHg [1]

Health Hazard Information

This substance is considered hazardous and can be harmful if swallowed, inhaled, or absorbed
through the skin.[2] It is classified as fatal in contact with skin and causes severe skin and eye

irritation.[3][6] Prolonged or repeated exposure may cause damage to organs such as the liver
and kidney.[3][7]

NFPA 704 Rating (estimated):[2]
e Health: 2
e Flammability: 1

« Instability: O

Personal Protective Equipment (PPE) and Engineering
Controls

Strict adherence to safety protocols is mandatory when handling 2-tert-Butyl-4,6-
dimethylphenol.
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Control Specification References

Handle in a well-ventilated
area. A chemical fume hood
) ) should be used.[4][8] Facilities
Engineering Controls ) )
must be equipped with an
eyewash station and a safety

shower.[2]

Wear tightly fitting safety
Eye/Face Protection goggles with side-shields or

chemical splash goggles.[2][8]

Wear appropriate protective

gloves and clothing to prevent
Skin Protection skin exposure.[2][8] Fire/flame

resistant and impervious

clothing is recommended.[8]

If exposure limits are exceeded
or irritation is experienced, use

Respiratory Protection a NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2][7]

Detailed Handling Procedures

e Preparation:
o Ensure all necessary PPE is in good condition and worn correctly.
o Verify that the chemical fume hood and other ventilation systems are functioning properly.
o Have an emergency spill kit readily accessible.

e Handling:

o Avoid direct physical contact with the chemical.[4]
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[e]

Do not breathe dust, mist, or vapor.[2][8]

o

Use non-sparking tools to prevent ignition.[8]

[¢]

Ground and bond containers and receiving equipment to prevent electrostatic discharge.

[9]

[¢]

Do not eat, drink, or smoke in the handling area.[8][9]

e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[8][9]
o Decontaminate all equipment and work surfaces.

o Remove and properly dispose of contaminated clothing.[8]

Detailed Storage Procedures

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.
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Condition

Requirement

References

Temperature & Location

Store in a cool, dry, dark, and
well-ventilated place.[1][2][4][8]

Container

Keep in a tightly sealed
container or cylinder.[1][2][4][8]
Protect containers from

physical damage.[1][4]

Atmosphere

For maintaining product
quality, storing under an inert

atmosphere is recommended.

[3]

Segregation

Store away from incompatible
materials, ignition sources, and
foodstuffs.[1][4] The area
should be secured and
labeled.[1][4]

Incompatible Materials

2-tert-Butyl-4,6-dimethylphenol reacts as a weak organic acid and is incompatible with the

following:[1][5][10][11]

e Strong reducing substances (e.g., hydrides, nitrides, alkali metals, sulfides)

e Strong oxidizing agents[12]

e Bases[12]

Contact with these materials can generate flammable hydrogen gas and significant heat, which

may lead to fire or explosion.[5][10][11] It can also undergo rapid sulfonation and nitration,

which are exothermic and potentially explosive reactions.[5][10][11]

Emergency and First Aid Protocols

Immediate action is required in case of exposure.
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Exposure Route

First Aid Protocol

References

Inhalation

Move the victim to fresh air
immediately. If not breathing,
give artificial respiration (do not
use mouth-to-mouth). If
breathing is difficult, administer
oxygen. Seek immediate
medical attention.[2][3][4]

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin with plenty of water for at
least 15-20 minutes. Seek

immediate medical attention.

[21(31[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, occasionally lifting
the upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[21(31[4]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

(210711

Spill and Waste Disposal Procedures

e Spills:

o Evacuate personnel from the area.[12]
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o Wear appropriate PPE as outlined in Section 3.

o Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a
suitable, closed container for disposal.[2]

o Prevent the spill from entering drains or water sources.[4][9]

» Waste Disposal:

o Dispose of waste material and contaminated packaging in accordance with local, state,
and federal regulations. This should be done through a licensed professional waste
disposal service.[7]

Visual Protocols
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Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

'

Verify Engineering Controls
(Fume Hood, Ventilation)

'

Ensure Spill Kit
is Accessible

Handling Protocol

Avoid Direct Contact
and Inhalation

|
|
|
Emergency Responsé

Use Non-Sparking Tools
& Ground Equipment

'

No Eating, Drinking, Contain Spill with Administer First Aid
or Smoking Inert Material (See Protocol)

Personnel Exposure

Storage Protocol

Store in Cool, Dry, Dark, Dispose of Waste Seek Immediate
Well-Ventilated Area Properly Medical Attention

'

Keep in Tightly Sealed,
Labeled Container

'

Segregate from
Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 2-tert-Butyl-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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